Cas no 2096332-77-1 (4-Butanoylphenylboronic acid, pinacol ester)

4-Butanoylphenylboronic acid, pinacol ester structure
2096332-77-1 structure
Product Name:4-Butanoylphenylboronic acid, pinacol ester
CAS No:2096332-77-1
MF:C16H23BO3
MW:274.163025140762
MDL:MFCD21332948
CID:4637918
PubChem ID:74889279
Update Time:2024-11-06

4-Butanoylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Butanoylphenylboronic acid, pinacol ester
    • 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)butan-1-one
    • 1-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]BUTAN-1-ONE
    • 4-Butanoylphenylboronic acid pinacol ester
    • CS-0176487
    • 2096332-77-1
    • BS-34393
    • MFCD21332948
    • EN300-7370716
    • 1-Butanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • 1-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]butan-1-one
    • F88589
    • DTXSID601153472
    • MDL: MFCD21332948
    • Inchi: 1S/C16H23BO3/c1-6-7-14(18)12-8-10-13(11-9-12)17-19-15(2,3)16(4,5)20-17/h8-11H,6-7H2,1-5H3
    • InChI Key: KXACZLKHSCCLGY-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(C(CCC)=O)=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 274.1740248g/mol
  • Monoisotopic Mass: 274.1740248g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5

4-Butanoylphenylboronic acid, pinacol ester Pricemore >>

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